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Compound of Interest

Compound Name: Dibromodifluoromethane

Cat. No.: B1204443 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe and compliant disposal of Dibromodifluoromethane
(CBr2F2) waste generated in a research setting. The information is presented in a question-

and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)
Q1: What is Dibromodifluoromethane and what are its primary hazards?

A1: Dibromodifluoromethane (CBr2F2), also known as Halon 1202, is a colorless, non-

flammable liquid or gas (boiling point: 22.8 °C)[1]. While it is stable under normal conditions, it

presents several hazards[2][3]:

Toxicity: Inhalation can be harmful, potentially causing drowsiness, dizziness, and, in high

concentrations, asphyxiation by displacing oxygen.[2] Upon heating or in a fire, it

decomposes to produce highly toxic and corrosive gases, including hydrogen fluoride (HF)

and hydrogen bromide (HBr).[2]

Environmental Hazard: It is a Class I ozone-depleting substance.[1]

Reactivity: It is incompatible with chemically active metals such as sodium, potassium,

calcium, and powdered aluminum, zinc, or magnesium.[4]

Q2: How should I collect and store CBr2F2 waste in the laboratory?
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A2: Proper collection and storage are crucial to ensure safety and compliance.

Segregation: CBr2F2 is a halogenated organic compound and must be collected in a

dedicated "Halogenated Organic Waste" container.[5] Do not mix it with non-halogenated

solvents, aqueous waste, or solid waste.[6][7]

Container: Use a chemically compatible and clearly labeled container, such as a high-density

polyethylene (HDPE) carboy, with a secure, tight-fitting lid to prevent vapor release.[8]

Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents as "Dibromodifluoromethane Waste."[8][9] Do not use abbreviations.

Storage: Store the waste container in a cool, dry, well-ventilated area, away from direct

sunlight and sources of heat or ignition.[3] Ensure it is segregated from incompatible

materials.[3]

Q3: Can I dispose of small amounts of CBr2F2 waste down the drain?

A3: No. Under no circumstances should halogenated organic compounds like CBr2F2 be

disposed of down the sanitary sewer.[7] This is due to its environmental persistence, potential

to harm aquatic life, and the possibility of generating toxic vapors in the sewer system.

Q4: What are the approved final disposal methods for CBr2F2 waste?

A4: The standard and approved method for the final disposal of halogenated organic waste,

including CBr2F2, is high-temperature incineration in a licensed hazardous waste facility.[5][10]

These facilities are equipped with specialized scrubbers to neutralize the acidic and toxic

byproducts of combustion, such as HF and HBr.

Troubleshooting Guide
Issue: I have a small amount of CBr2F2 left in a lecture bottle. How do I dispose of it?

Solution:

Do not attempt to empty the cylinder yourself. Residual gas under pressure is a significant

hazard.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b1204443?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.superiorwastedisposal.com/how-to-safely-manage-hazardous-waste-in-diagnostic-labs-tips-and-best-practices/
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://simplesolvents.com/simple-solvents-blog/solvent-waste-recycling/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's Environmental Health and Safety (EHS) office. They will have

established procedures for managing and disposing of lecture bottles containing hazardous

materials.

Label the cylinder clearly as "Waste: Dibromodifluoromethane" and store it in a secure,

well-ventilated area away from incompatible materials until it can be collected.

Issue: I accidentally mixed a small amount of CBr2F2 with a non-halogenated solvent waste

stream. What should I do?

Solution:

The entire mixture must now be treated as halogenated waste.[7]

Immediately label the container to reflect the new composition, listing all components. For

example, "Hazardous Waste: Halogenated Solvent Mixture (Methanol,

Dibromodifluoromethane)."

Ensure the container is appropriate for halogenated waste and continue to collect compatible

waste in it, or cap it for disposal if it's full.

Inform your EHS office of the mixture to ensure it is profiled and disposed of correctly. Mixing

waste streams can increase disposal costs.[8]

Issue: The CBr2F2 waste container is bulging or showing signs of pressure buildup.

Solution:

Do not open the container.

Carefully move the container to a fume hood if it is safe to do so.

Alert your colleagues and supervisor immediately.

Contact your institution's EHS office or emergency response team for guidance. Pressure

buildup can be caused by contamination with incompatible materials or exposure to heat.
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Quantitative Data
Table 1: Physical and Chemical Properties of Dibromodifluoromethane

Property Value Reference

Molecular Formula CBr2F2 [1]

Molecular Weight 209.82 g/mol [1][11]

Boiling Point 22.8 °C (73.0 °F) [1]

Melting Point -101.1 °C (-150.0 °F) [1]

Density (liquid) 2.27 g/cm³ [1]

Vapor Pressure 83 kPa at 20 °C [1]

Solubility in Water Insoluble [1]

Table 2: Occupational Exposure Limits for Dibromodifluoromethane

Organization Limit Value

OSHA (PEL) TWA 100 ppm (860 mg/m³)

NIOSH (REL) TWA 100 ppm (860 mg/m³)

IDLH
Immediately Dangerous to Life

or Health
2000 ppm

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; IDLH: Immediately Dangerous to Life or Health.

Experimental Protocols for Potential
Decontamination (For Research Purposes Only)
Disclaimer: The following are descriptions of chemical reactions that have the potential to

degrade Dibromodifluoromethane. These are not validated disposal protocols and should not

be attempted for bulk waste disposal. These methods should only be performed by trained
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chemists in a controlled laboratory setting, with appropriate safety precautions and a plan for

analyzing the reaction products to ensure complete destruction.

Potential Method 1: Reductive Dehalogenation with Zinc
This method is based on the reactivity of halogenated methanes with zinc metal, which can

lead to the cleavage of carbon-halogen bonds.

Methodology:

In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser,

and a nitrogen inlet, add activated zinc dust.

Under a nitrogen atmosphere, add an appropriate solvent such as ethanol or methanol.

Slowly add the Dibromodifluoromethane waste to the stirred suspension. An excess of zinc

is typically required.

The reaction may require heating to reflux to proceed at a reasonable rate.

Monitor the reaction progress by Gas Chromatography-Mass Spectrometry (GC-MS) to

confirm the disappearance of the starting material.

Upon completion, the reaction mixture would need to be quenched, filtered, and the resulting

liquid and solid waste disposed of as hazardous waste, pending analysis of their

composition.

Potential Method 2: Reductive Dehalogenation with
Sodium Naphthalenide
Sodium naphthalenide is a powerful reducing agent capable of cleaving carbon-halogen bonds,

including the relatively strong C-F bond.

Methodology:

Preparation of Sodium Naphthalenide Solution: In a glovebox or under a strictly inert

atmosphere (nitrogen or argon), prepare a solution of sodium naphthalenide by stirring

sodium metal with naphthalene in an anhydrous ether solvent such as tetrahydrofuran
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(THF).[12] The formation of the radical anion is indicated by the appearance of a dark green

color.[12]

Dehalogenation Reaction: In a separate flask under an inert atmosphere, dissolve the

Dibromodifluoromethane waste in anhydrous THF.

Cool the CBr2F2 solution in a dry ice/acetone bath (-78 °C).

Slowly add the sodium naphthalenide solution to the cooled CBr2F2 solution with stirring. An

excess of the reducing agent will likely be necessary.

Allow the reaction to proceed at low temperature and then warm to room temperature.

Monitor the reaction by GC-MS to confirm the degradation of CBr2F2.

Quench the reaction carefully with a proton source (e.g., ethanol or water) and work up the

mixture to separate the organic and aqueous layers. The resulting waste streams must be

managed as hazardous waste.
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Caption: General workflow for the disposal of Dibromodifluoromethane waste in a research

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Disposal of
Dibromodifluoromethane (CBr2F2) Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204443#disposal-of-dibromodifluoromethane-
waste-in-a-research-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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